Cas no 76931-93-6 (N-Succinimidyl-S-acetylthioacetate)

• Product Name: N-Succinimidyl-S-acetylthioacetate
• CAS No: 76931-93-6
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• MDL: MFCD00036891
• CID: 573358
• PubChem ID: 87575915
• Update Time: 2025-11-02

N-Succinimidyl-S-acetylthioacetate Chemical and Physical Properties

Names and Identifiers

• 2,5-Dioxopyrrolidin-1-yl 2-(acetylthio)acetate
• N-Succinimidyl S-Acetylthioglycolate [Cross-linking Reagent]
• N-Succinimidyl-S-acetylthioacetate
• S-Acetylthioglycolic Acid N-Succinimidyl Ester
• (2,5-dioxopyrrolidin-1-yl) 2-acetylsulfanylacetate
• Acetic acid,2-(acetylthio)-, 2,5-dioxo-1-pyrrolidinyl ester
• N-Succinimidyl-S-ace
• 2,5-dioxopyrrolidin-1-yl 2-(acetylsulfanyl)acetate
• HSATA
• N-hydroxysuccinimide S-acetylthioacetate
• N-succinimidyl S-Acetylthioacetate
• N-Succinimidyl S-acetylthioglycolate
• s-{2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl} ethanethioate
• S-acetylthioacetic acid N-hydroxysuccinimidyl ester
• S-Acetylthioglycolic acid N-hydroxysuccinimide ester
• SATA
• Ethanethioicacid, S-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl] ester (9CI)
• Succinimidyl acetylthioacetate
• Ethanethioic acid, S-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl] ester
• Ethanethioic acid, S-(2-((2,5-dioxo-1-pyrrolidinyl)oxy)-2-oxoethyl) ester
• SATA Protein Modifier
• PubChem11748
• S-Ac
• N-Succinimidyl-S-acetylthioacetate; 2,5-Dioxopyrrolidin-1-yl 2-(acetylthio)acetate
• CS-0110111
• DTXSID40227719
• FLCQLSRLQIPNLM-UHFFFAOYSA-N
• BS-42525
• AMY21532
• S-acetylthioglycolic acid succinimidyl ester
• A838898
• FT-0604033
• S-Acetylthioacetic acid N-hydroxysuccinimide ester
• MFCD00036891
• N-Succinimidyl-S-acetylthioacetate(SATA)
• EX-A3173
• ZB1612
• N-Succinimidyl (acetylthio)acetate
• BCP31568
• AKOS016010426
• H11464
• SCHEMBL156597
• GLXC-25154
• S-Acetylthioglycolic acid N-hydroxysuccinimide ester, >=95% (TLC), powder
• HY-135233
• 76931-93-6
• SCHEMBL5168820
• (SATA);N-SUCCINIMIDYL S-ACETYLTHIOACETATE
• AC-36347
• BP-22665
• S-acetyl 2-(2,5-dioxopyrrolidin-1-yl)ethanethioate
• DTXCID40150210
• DA-56323
• N-Succinimidyl-S-acetylthioacetate(SATA)?

• MDL： MFCD00036891
• Inchi： 1S/C8H9NO5S/c1-5(10)15-4-8(13)14-9-6(11)2-3-7(9)12/h2-4H2,1H3
• InChI Key： FLCQLSRLQIPNLM-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(=O)ON1C(CCC1=O)=O

Computed Properties

• Exact Mass: 231.02000
• Monoisotopic Mass: 231.020143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.3
• Topological Polar Surface Area: 106

Experimental Properties

• Color/Form: Powder.
• Density: 1.46
• Melting Point: 95.0 to 101.0 deg-C
• Boiling Point: 337.3℃ at 760 mmHg
• Flash Point: 157.8°C
• Refractive Index: 1.561
• Solubility: acetonitrile: 50 mg/mL
• PSA: 106.05000
• LogP: -0.18880
• Solubility: Not determined

N-Succinimidyl-S-acetylthioacetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 25/26
• FLUKA BRAND F CODES：3-10-23
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on N-Succinimidyl-S-acetylthioacetate

Comprehensive Guide to N-Succinimidyl-S-acetylthioacetate (CAS No. 76931-93-6): Properties, Applications, and Innovations

N-Succinimidyl-S-acetylthioacetate (CAS No. 76931-93-6) is a versatile bioconjugation reagent widely used in biochemical research, drug development, and material science. This compound, often abbreviated as SATA, plays a critical role in modifying proteins, peptides, and other biomolecules due to its unique thiol-reactive and amine-reactive properties. Its ability to introduce protected thiol groups into molecules makes it indispensable for creating stable conjugates in targeted drug delivery and diagnostic assays.

The growing interest in N-Succinimidyl-S-acetylthioacetate is driven by advancements in antibody-drug conjugates (ADCs) and nanoparticle functionalization, both of which are hot topics in biomedical research. Researchers frequently search for "how to use SATA for protein labeling" or "SATA vs. SMCC crosslinkers," highlighting the need for clear, actionable insights. This reagent’s compatibility with click chemistry and site-specific modification techniques further enhances its utility in modern labs.

One of the standout features of CAS No. 76931-93-6 is its acetyl-protected thiol group, which can be deprotected under mild conditions to generate free thiols. This property is crucial for controlled conjugation, minimizing unwanted side reactions. Recent studies have leveraged SATA to develop theranostic platforms, combining therapy and diagnostics in a single system—a trend aligned with the rise of personalized medicine.

From an industrial perspective, N-Succinimidyl-S-acetylthioacetate is valued for its role in surface modification of biomaterials, such as hydrogels and biosensors. Searches like "best practices for SATA storage" or "SATA solubility in DMSO" reflect practical concerns among users. Proper handling—such as avoiding moisture and storing at -20°C—ensures optimal performance and longevity.

Innovations in cancer immunotherapy and biosensor technology continue to expand the applications of SATA. For example, its use in PD-L1 antibody conjugation has shown promise in enhancing immune responses. Additionally, the reagent’s compatibility with fluorescent probes supports breakthroughs in live-cell imaging, a field gaining traction due to its relevance in COVID-19 research and neurodegenerative disease studies.

In summary, N-Succinimidyl-S-acetylthioacetate (CAS No. 76931-93-6) remains a cornerstone reagent for biomolecular engineering. Its adaptability to emerging trends—such as AI-driven drug discovery and lab-on-a-chip devices—ensures its continued relevance. By addressing common user queries and aligning with cutting-edge research, this guide underscores the compound’s significance in advancing science and technology.